Cas no 2171910-69-1 (2-formyl-5-(prop-2-en-1-yloxy)-1H-indole-3-carboxylic acid)

• Product Name: 2-formyl-5-(prop-2-en-1-yloxy)-1H-indole-3-carboxylic acid
• CAS No: 2171910-69-1
• MF: C₁₃H₁₁NO₄
• MW: 245.230743646622
• CID: 6167756
• PubChem ID: 165823497
• Update Time: 2025-10-19

2-formyl-5-(prop-2-en-1-yloxy)-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-formyl-5-(prop-2-en-1-yloxy)-1H-indole-3-carboxylic acid
• 2171910-69-1
• EN300-1608499

• Inchi： 1S/C13H11NO4/c1-2-5-18-8-3-4-10-9(6-8)12(13(16)17)11(7-15)14-10/h2-4,6-7,14H,1,5H2,(H,16,17)
• InChI Key： UDEUUVGSBQCNDQ-UHFFFAOYSA-N
• SMILES： O(CC=C)C1C=CC2=C(C=1)C(C(=O)O)=C(C=O)N2

Computed Properties

• Exact Mass: 245.06880783g/mol
• Monoisotopic Mass: 245.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 79.4Ų

Additional information on 2-formyl-5-(prop-2-en-1-yloxy)-1H-indole-3-carboxylic acid

Introduction to 2-formyl-5-(prop-2-en-1-yloxy)-1H-indole-3-carboxylic acid (CAS No. 2171910-69-1)

2-formyl-5-(prop-2-en-1-yloxy)-1H-indole-3-carboxylic acid, identified by its CAS number 2171910-69-1, is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This molecule, featuring a conjugated system of a formyl group, an indole core, and an ethoxy side chain, exhibits a unique structural framework that makes it a promising candidate for further exploration in therapeutic applications.

The indole scaffold is a well-documented motif in pharmaceutical research, known for its broad spectrum of biological activities. Indole derivatives have been extensively studied for their potential in treating various diseases, including cancer, inflammation, and neurological disorders. The presence of a formyl group in 2-formyl-5-(prop-2-en-1-yloxy)-1H-indole-3-carboxylic acid enhances its reactivity, allowing for further functionalization and the development of more complex derivatives. This reactivity is particularly valuable in synthetic chemistry, where it can be leveraged to create novel compounds with tailored biological properties.

The ethoxy side chain at the 5-position of the indole ring introduces additional conformational flexibility, which can influence the molecule's interaction with biological targets. This structural feature is crucial in medicinal chemistry, as it can modulate binding affinity and selectivity. Recent studies have highlighted the importance of such structural modifications in optimizing drug candidates for improved efficacy and reduced side effects.

In the context of contemporary pharmaceutical research, 2-formyl-5-(prop-2-en-1-yloxy)-1H-indole-3-carboxylic acid has been explored for its potential in modulating enzyme activity and receptor binding. For instance, its indole core resembles several known bioactive molecules that interact with transcription factors and signaling pathways involved in disease progression. The formyl group serves as a versatile handle for further chemical transformations, enabling the synthesis of analogs that may exhibit enhanced pharmacological profiles.

One of the most compelling aspects of this compound is its potential as a precursor for the development of small-molecule inhibitors. The formyl group can undergo condensation reactions with nucleophiles, such as amines or thiols, to form Schiff bases or thioamides, respectively. These derivatives have shown promise in preclinical studies as inhibitors of target enzymes implicated in various diseases. Additionally, the prop-2-en-1-yloxy moiety can participate in π-stacking interactions with aromatic residues in protein targets, potentially enhancing binding affinity.

The synthesis of 2-formyl-5-(prop-2-en-1-yloxy)-1H-indole-3-carboxylic acid presents an interesting challenge due to its complex structural features. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated functionalizations have enabled chemists to construct this molecule with high efficiency and yield. These advancements are crucial for facilitating further exploration of its biological activities.

Recent research has also demonstrated the utility of 2-formyl-5-(prop-2-en-1-yloxy)-1H-indole-3-carboxylic acid as a building block for more complex drug candidates. By incorporating this compound into larger molecular frameworks, researchers can exploit its structural features to create novel therapeutics with targeted mechanisms of action. For example, its indole core can be linked to other pharmacophores through strategic bond formations, leading to molecules with enhanced solubility and bioavailability.

The pharmacokinetic properties of 2-formyl-5-(prop-2-en-1-yloxy)-1H-indole-3-carboxylic acid are also worth considering. Its molecular structure suggests that it may exhibit favorable properties such as good oral bioavailability and metabolic stability. These characteristics are essential for any drug candidate intended for clinical use, as they ensure that the compound reaches its target site at effective concentrations without being rapidly metabolized or excreted.

In conclusion, 2-formyl-5-(prop-2-en-1-yloxy)-1H-indole-3-carboxylic acid (CAS No. 2171910-69-1) represents a promising scaffold for medicinal chemistry innovation. Its unique structural features—comprising a formyl group, an indole core, and an ethoxy side chain—make it a versatile building block for the development of novel therapeutic agents. With ongoing research exploring its potential applications in drug discovery, this compound is poised to play a significant role in addressing unmet medical needs.